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Compound of Interest

Compound Name: Caesium azide

Cat. No.: B8803214

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the energetic properties of caesium azide
(CsNs) with other commonly used primary explosives, namely lead azide (Pb(Ns)2) and silver
azide (AgNs). The information presented herein is intended to assist researchers and
professionals in evaluating the potential of caesium azide for various energetic applications.
This document summarizes key performance parameters, details experimental methodologies
for their determination, and visually represents workflows and comparative sensitivities.

Comparative Performance Data

The following tables summarize the key energetic properties of caesium azide, lead azide, and
silver azide based on available experimental and theoretical data.

Table 1: Initiation Sensitivity

Initiation sensitivity refers to the ease with which an explosive can be initiated by external
stimuli such as impact, friction, or electrostatic discharge.
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Caesium Azide Lead Azide ] ]
Property Silver Azide (AgNs)
(CsNs) (Pb(Ns)2)
o > 40 J (estimated)
Impact Sensitivity -
[Not sensitive to 25-751 2-47
(BAM Fallhammer) ]
mechanical shock][1]
o o > 360 N (estimated)
Friction Sensitivity -
[Not sensitive to 01-1N <0.1N
(BAM Method) )
mechanical shock][1]
Electrostatic
Discharge (ESD) Data not available ~0.005 mJ ~0.001 mJ

Sensitivity

Note: Quantitative experimental data for the impact and friction sensitivity of caesium azide is

limited. The values provided are estimations based on qualitative statements that it is not

sensitive to mechanical shock.[1]

Table 2: Thermal Stability

Thermal stability is a measure of a material's resistance to decomposition upon heating. Key

parameters include the melting point and the onset of decomposition.

Caesium Azide Lead Azide . .
Property Silver Azide (AgNs)
(CsNs) (Pb(Ns)2)
Melting Point 310 °C[1][2] Decomposes 252 °C
Decomposition Onset
~330 °C ~275- 350 °C ~250 - 300 °C

(DTAITGA)

Table 3: Detonation Performance

Detonation performance describes the energetic output of an explosive upon detonation. Key

metrics include detonation velocity and density.
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Caesium Azide Lead Azide

Propert Silver Azide (AgNs
S (CsNs) (Pb(N3)2) (AgN:)
Density 3.50 g/cm3[1][2] 4.71 - 4.93 g/cm3 4.81 g/cm?3
Detonation Velocity
~4000 m/s 4630 - 5500 m/s ~4000 m/s

(Calculated)

Note: The detonation velocity for caesium azide is a theoretical estimation due to the lack of
available experimental data.

Experimental Protocols

This section details the methodologies for key experiments cited in the performance evaluation
of energetic materials.

Impact Sensitivity: BAM Fallhammer Test

Objective: To determine the sensitivity of an energetic material to impact.
Apparatus: BAM (Bundesanstalt fur Materialprifung) Fallhammer apparatus.
Procedure:

* Asmall, measured sample of the explosive material (typically 40 mm3) is placed in a
standardized steel sleeve with two steel cylinders.

o Adrop weight of a specified mass is released from a predetermined height, impacting the
upper steel cylinder.

e The test is repeated multiple times at various drop heights.

e The result is recorded as either an "explosion” or "no explosion” based on audible report,
flame, or smoke.

e The impact energy at which there is a 50% probability of initiation (Hso) is determined
statistically, often using the Bruceton "up-and-down" method.
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Friction Sensitivity: BAM Friction Test

Objective: To determine the sensitivity of an energetic material to frictional stimuli.
Apparatus: BAM Friction Apparatus.

Procedure:

A small amount of the test substance is spread on a porcelain plate.

e A porcelain pin is placed on the sample, and a specified load is applied.

e The porcelain plate is moved back and forth under the pin for a set distance and speed.
e The test is conducted with different loads.

e A positive reaction is indicated by flame, crackling, or a report.

o The result is reported as the load at which a positive reaction occurs in at least one out of six
trials.

Thermal Stability: Differential Thermal Analysis (DTA)
and Thermogravimetric Analysis (TGA)

Objective: To determine the thermal decomposition characteristics of an energetic material.
Apparatus: A simultaneous DTA/TGA instrument.

Procedure:

A small, precisely weighed sample of the material is placed in a crucible.

An inert reference material is placed in an identical crucible.

The sample and reference are heated at a controlled rate in a specified atmosphere (e.g.,
nitrogen or argon).

TGA: The mass of the sample is continuously monitored as a function of temperature.
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o DTA: The temperature difference between the sample and the reference is continuously
recorded.

e The resulting thermograms show mass loss (TGA) and exothermic or endothermic events
(DTA), indicating decomposition, melting, or phase transitions.

Detonation Velocity Measurement

Objective: To measure the speed at which a detonation wave propagates through a column of
explosive.

Method: Electronic Probe Method

Procedure:

The explosive material is pressed into a column of known dimensions and density.

« lonization probes or fiber optic sensors are placed at precise, known intervals along the
length of the explosive column.

e The explosive is initiated at one end using a detonator.
o As the detonation wave travels down the column, it triggers each probe in sequence.

e The time intervals between the activation of successive probes are recorded with high
precision using an oscilloscope or a dedicated timing system.

e The detonation velocity is calculated by dividing the known distance between probes by the
measured time interval.

Visualizations

The following diagrams illustrate experimental workflows and the logical relationship between
the sensitivities of the discussed azides.
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BAM Fallhammer Impact Sensitivity Test Workflow.
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BAM Friction Sensitivity Test Workflow.
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Comparative Sensitivity of Metal Azides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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